Coc1=NC=C2C=C3C=CC=CC3=NC2=C1C#N

• IUPAC Name: 3-methoxybenzo[b][1,6]naphthyridine-4-carbonitrile
• InChI: InChI=1S/C14H9N3O/c1-18-14-11(7-15)13-10(8-16-14)6-9-4-2-3-5-12(9)17-13/h2-6,8H,1H3
• InChI Key: QNJYUHRGCPRPQS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C2=NC3=CC=CC=C3C=C2C=N1)C#N
• Molecular Formula: C14H9N3O
• Molecular Weight: 235.24 g/mol

Description

Coc1=NC=C2C=C3C=CC=CC3=NC2=C1C#N, also known as 4,5,6,7-tetrahydroisothiazolo[5,4-c]pyridine-3-carbonitrile, is a heterocyclic compound with potential applications in scientific research. This molecule has attracted attention due to its unique structure and potential biological activities.

Mechanism Of Action

The mechanism of action of Coc1=NC=C2C=C3C=CC=CC3=NC2=C1C#N is not fully understood. However, it has been reported to interact with various targets in the body, including enzymes and receptors. It has been suggested that Coc1=NC=C2C=C3C=CC=CC3=NC2=C1C#N may exert its biological effects through modulation of these targets.
Biochemical and Physiological Effects:
Coc1=NC=C2C=C3C=CC=CC3=NC2=C1C#N has been reported to have a wide range of biochemical and physiological effects. It has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. It has also been reported to have anti-cancer effects by inducing apoptosis in cancer cells. In addition, Coc1=NC=C2C=C3C=CC=CC3=NC2=C1C#N has been reported to have anti-viral effects by inhibiting viral replication.

Advantages And Limitations For Lab Experiments

Coc1=NC=C2C=C3C=CC=CC3=NC2=C1C#N has several advantages for lab experiments. It is easy to synthesize and has a high purity. It also has a wide range of biological activities, making it a versatile tool for scientific research. However, Coc1=NC=C2C=C3C=CC=CC3=NC2=C1C#N has some limitations for lab experiments. It is relatively unstable and may degrade over time. In addition, its mechanism of action is not fully understood, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on Coc1=NC=C2C=C3C=CC=CC3=NC2=C1C#N. One area of interest is the development of Coc1=NC=C2C=C3C=CC=CC3=NC2=C1C#N as a therapeutic agent for the treatment of neurological disorders. Another area of interest is the investigation of the mechanism of action of Coc1=NC=C2C=C3C=CC=CC3=NC2=C1C#N, which may provide insights into its biological activities. Additionally, further research is needed to explore the potential of Coc1=NC=C2C=C3C=CC=CC3=NC2=C1C#N as a tool for drug discovery and development.

Synthesis Methods

Coc1=NC=C2C=C3C=CC=CC3=NC2=C1C#N can be synthesized using a variety of methods, including cyclization reactions and condensation reactions. One of the most common methods is the reaction of 2-aminopyridine with thiocarbonyl S-imide followed by cyclization. This method has been reported to yield high purity and good yields of Coc1=NC=C2C=C3C=CC=CC3=NC2=C1C#N.

Scientific Research Applications

Coc1=NC=C2C=C3C=CC=CC3=NC2=C1C#N has potential applications in scientific research, particularly in the field of medicinal chemistry. This molecule has been reported to have a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral effects. It has also been reported to have potential as a therapeutic agent for the treatment of neurological disorders.